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Compound of Interest

Compound Name: Citric acid-d4-1

Cat. No.: B15138044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citric acid-d4, with the CAS number 147664-83-3, is the deuterated isotopologue of citric acid,

a key intermediate in cellular metabolism.[1][2][3][4][5] In this stable isotope-labeled compound,

the four methylene hydrogens are replaced with deuterium. This isotopic substitution makes it

an invaluable tool in metabolic research, particularly in studies utilizing mass spectrometry-

based techniques. Its primary application is as an internal standard for the accurate

quantification of citric acid and other organic acids in various biological matrices. This guide

provides an in-depth overview of its properties, applications, and relevant experimental

protocols.

Physicochemical Properties
Citric acid-d4 is a solid at room temperature and is typically supplied with high chemical and

isotopic purity. Key quantitative data are summarized in the table below.
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Property Value References

CAS Number 147664-83-3

Molecular Formula C₆H₄D₄O₇

Molecular Weight 196.15 g/mol

Synonyms

Citric acid-2,2,4,4-d4, 2-

Hydroxy-1,2,3-

propanetricarboxylic-d4 Acid

Chemical Purity ≥98%

Isotopic Enrichment ≥98 atom % D

Melting Point 153-159 °C

Form Solid

Storage
Room temperature, away from

light and moisture

Applications in Research
The primary utility of Citric acid-d4 lies in its application as an internal standard in quantitative

analyses, particularly in the field of metabolomics. Its identical chemical properties to

endogenous citric acid, but distinct mass, allow for the correction of variability introduced during

sample preparation and analysis.

Key applications include:

Metabolomics and Metabolic Profiling: Used for the accurate quantification of intermediates

in the citric acid cycle (TCA cycle) and other related metabolic pathways.

Clinical Mass Spectrometry: Employed in diagnostic and research settings to measure citric

acid levels in biological fluids like urine and plasma.

Stable Isotope Dilution Analysis: Serves as a spike-in standard for precise quantification of

organic acids by gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).
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Experimental Protocols
The following are generalized protocols for the use of Citric acid-d4 as an internal standard for

the quantification of citric acid cycle intermediates in biological samples using LC-MS/MS.

Preparation of Internal Standard Stock Solution
A stock solution of Citric acid-d4 is prepared in a suitable solvent, such as 0.1% formic acid in

water, at a concentration of approximately 1 mg/mL. This stock solution can be further diluted

to create working solutions. For instance, a working internal standard solution of 5 µg/mL can

be prepared in 0.1% formic acid.

Sample Preparation
The following are examples of sample preparation for different biological matrices:

For Human Plasma:

To 10 µL of plasma, add 80 µL of 5% trichloroacetic acid to precipitate proteins.

Add 10 µL of the Citric acid-d4 internal standard working solution (e.g., 0.1 mg/mL).

Vortex the mixture for 30 seconds and keep it on ice for 5 minutes, vortexing intermittently.

Centrifuge the samples at 17,000 x g for 10 minutes at 4°C.

Transfer the supernatant to HPLC vials for LC-MS/MS analysis.

For Human Urine:

Dilute urine samples 10-fold with 0.2% formic acid.

To a specific volume of the diluted urine, add a known amount of the Citric acid-d4 internal

standard. For example, to 80 µL of the diluted urine, add 10 µL of a 0.1 mg/mL internal

standard solution.

Vortex the mixture and centrifuge at 13,000 x g for 5 minutes at 4°C.

Transfer the supernatant to HPLC vials for analysis.
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For Cell Culture Samples:

Metabolites can be extracted from cell pellets using a cold solvent mixture, such as

methanol:acetonitrile:water (2:2:1 v/v/v).

The Citric acid-d4 internal standard should be added during the extraction process.

After extraction, centrifuge the samples to pellet cell debris, and transfer the supernatant for

analysis.

LC-MS/MS Analysis
A liquid chromatography system coupled with a triple quadrupole mass spectrometer is typically

used for the analysis.

Chromatographic Separation: A C18 or a mixed-mode column can be used for the separation

of organic acids. A common mobile phase consists of 0.2% formic acid in water.

Mass Spectrometry Detection: The mass spectrometer is operated in negative electrospray

ionization (ESI-) mode. The transitions for citric acid and Citric acid-d4 are monitored.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the central role of the citric acid cycle in metabolism and a

typical experimental workflow for using Citric acid-d4.
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Caption: The Citric Acid (TCA) Cycle.
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Caption: Workflow for Quantification using Citric Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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